Cas no 78003-49-3 (4-(Pyrazin-2-yloxy)phenol)
4-(Pyrazin-2-yloxy)phenol Chemical and Physical Properties
Names and Identifiers
-
- 78003-49-3
- Z600416072
- CS-0260229
- 4-(pyrazin-2-yloxy)phenol
- SCHEMBL5317075
- EN300-7470863
- 4-(Pyrazin-2-yloxy)phenol
-
- Inchi: 1S/C10H8N2O2/c13-8-1-3-9(4-2-8)14-10-7-11-5-6-12-10/h1-7,13H
- InChI Key: APSGIVMMDVTGHI-UHFFFAOYSA-N
- SMILES: O(C1C=NC=CN=1)C1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 188.058577502g/mol
- Monoisotopic Mass: 188.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55.2Ų
4-(Pyrazin-2-yloxy)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7470863-1.0g |
4-(pyrazin-2-yloxy)phenol |
78003-49-3 | 95% | 1.0g |
$528.0 | 2024-05-23 | |
| Aaron | AR0292BF-50mg |
4-(pyrazin-2-yloxy)phenol |
78003-49-3 | 95% | 50mg |
$164.00 | 2023-12-15 | |
| Aaron | AR0292BF-100mg |
4-(pyrazin-2-yloxy)phenol |
78003-49-3 | 95% | 100mg |
$234.00 | 2023-12-15 | |
| Aaron | AR0292BF-250mg |
4-(pyrazin-2-yloxy)phenol |
78003-49-3 | 95% | 250mg |
$322.00 | 2023-12-15 | |
| Aaron | AR0292BF-500mg |
4-(pyrazin-2-yloxy)phenol |
78003-49-3 | 95% | 500mg |
$585.00 | 2023-12-15 | |
| Aaron | AR0292BF-1g |
4-(pyrazin-2-yloxy)phenol |
78003-49-3 | 95% | 1g |
$751.00 | 2023-12-15 | |
| Aaron | AR0292BF-2.5g |
4-(pyrazin-2-yloxy)phenol |
78003-49-3 | 95% | 2.5g |
$1447.00 | 2023-12-15 | |
| Aaron | AR0292BF-5g |
4-(pyrazin-2-yloxy)phenol |
78003-49-3 | 95% | 5g |
$2129.00 | 2023-12-15 | |
| Aaron | AR0292BF-10g |
4-(pyrazin-2-yloxy)phenol |
78003-49-3 | 95% | 10g |
$3145.00 | 2023-12-15 | |
| 1PlusChem | 1P029233-50mg |
4-(pyrazin-2-yloxy)phenol |
78003-49-3 | 95% | 50mg |
$182.00 | 2024-04-21 |
4-(Pyrazin-2-yloxy)phenol Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 4-(Pyrazin-2-yloxy)phenol
Chemical Profile of 4-(Pyrazin-2-yloxy)phenol (CAS No. 78003-49-3)
4-(Pyrazin-2-yloxy)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 78003-49-3, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the class of pyrazine derivatives, characterized by its unique structural framework that combines a pyrazinyl group with a phenolic moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.
The molecular structure of 4-(Pyrazin-2-yloxy)phenol consists of a pyrazine ring linked to a hydroxyl-substituted benzene ring. The pyrazine ring, a six-membered heterocyclic compound containing two nitrogen atoms, is known for its stability and reactivity, which can be modulated by the attached substituents. In this case, the hydroxyl group on the phenol moiety introduces polarity and hydrogen bonding capabilities, enhancing solubility in polar solvents and facilitating interactions with biological targets.
Recent advancements in pharmaceutical research have highlighted the importance of pyrazine derivatives in drug development. The structural motif of 4-(Pyrazin-2-yloxy)phenol has been explored for its potential in modulating enzyme activity and receptor binding. Studies have demonstrated that pyrazine-based compounds can exhibit inhibitory effects on various therapeutic targets, including kinases and metabolic enzymes. The hydroxyl group on the phenol ring further allows for modifications such as etherification or esterification, expanding the chemical diversity and functionalization possibilities.
In the context of medicinal chemistry, 4-(Pyrazin-2-yloxy)phenol has been investigated for its role in developing novel therapeutic agents. Its ability to interact with biological systems makes it a promising scaffold for designing small-molecule drugs. Researchers have leveraged its structural features to develop inhibitors targeting diseases such as cancer, inflammation, and metabolic disorders. The pyrazinyl group’s electronic properties contribute to its ability to disrupt or enhance specific biological pathways, making it a versatile tool in drug discovery.
The synthesis of 4-(Pyrazin-2-yloxy)phenol involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions between halogenated pyrazines and phenolic compounds, followed by purification steps to isolate the desired product. Advances in synthetic methodologies have improved the efficiency and yield of these reactions, enabling larger-scale production for research and industrial applications.
From a biochemical perspective, 4-(Pyrazin-2-yloxy)phenol has shown interesting interactions with cellular components. Its ability to cross cell membranes and reach intracellular targets makes it suitable for studying signaling pathways and metabolic processes. Experimental studies have indicated that this compound can influence the activity of enzymes involved in cellular respiration and stress responses. Such findings underscore its potential as a tool for understanding disease mechanisms and developing targeted therapies.
The pharmacological profile of 4-(Pyrazin-2-yloxy)phenol has been further explored through preclinical studies. These investigations have focused on evaluating its efficacy, safety, and pharmacokinetic properties in model systems. Initial results suggest that this compound exhibits moderate bioavailability and favorable metabolic stability, which are critical factors for drug development. Additionally, its interaction with biological targets has been correlated with therapeutic effects in experimental models of inflammation and oxidative stress.
The versatility of 4-(Pyrazin-2-yloxy)phenol extends beyond pharmaceutical applications. In agrochemical research, derivatives of this compound have been investigated for their potential as growth regulators or pest repellents. The structural features that make it valuable in drug development also contribute to its efficacy in modulating plant growth hormones and protecting against pathogens. Such findings highlight the broad utility of pyrazine-based compounds across different scientific disciplines.
Future research directions for 4-(Pyrazin-2-yloxy)phenol include exploring novel synthetic strategies to enhance its chemical diversity and functionality. Advances in computational chemistry and high-throughput screening techniques will enable rapid identification of derivatives with improved pharmacological properties. Additionally, studies focusing on understanding the molecular mechanisms underlying its biological effects will provide insights into potential therapeutic applications.
In summary, 4-(Pyrazin-2-yloxy)phenol (CAS No. 78003-49-3) is a multifaceted compound with significant potential in pharmaceutical and biochemical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents, while its interactions with biological systems offer insights into disease mechanisms. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific understanding and therapeutic innovation.
78003-49-3 (4-(Pyrazin-2-yloxy)phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)